Cas no 823228-07-5 (Phenol, 4-(3-decene-1,5-diynyl)-)

• Product name: Phenol, 4-(3-decene-1,5-diynyl)-
• CAS No: 823228-07-5
• MF: C₁₆H₁₆O
• MW: 224.29764
• CID: 694101
• PubChem ID: 71419162

Phenol, 4-(3-decene-1,5-diynyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(3-decene-1,5-diynyl)-
• 4-dec-3-en-1,5-diynylphenol
• 823228-07-5
• 4-(Dec-3-ene-1,5-diyn-1-yl)phenol
• DTXSID80838429

• Inchi： InChI=1S/C16H16O/c1-2-3-4-5-6-7-8-9-10-15-11-13-16(17)14-12-15/h7-8,11-14,17H,2-4H2,1H3
• InChI Key： CEOGQYXJTUWJIH-UHFFFAOYSA-N
• SMILES： CCCCC#CC=CC#CC1=CC=C(C=C1)O

Computed Properties

• Exact Mass: 224.120115130g/mol
• Monoisotopic Mass: 224.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.9
• Topological Polar Surface Area: 20.2Ų